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Introduction
Mercuric sulfate, identified by the CAS number 7783-35-9, is an inorganic compound with the

chemical formula HgSO₄. It presents as a white, odorless crystalline powder or granules.[1]

This compound is a key reagent and catalyst in various industrial and laboratory settings, most

notably in organic synthesis for the hydration of alkynes. However, its utility is intrinsically linked

to its extreme toxicity, a characteristic that demands rigorous safety protocols and

environmental consideration. This guide provides a comprehensive technical overview of

mercuric sulfate, detailing its chemical properties, synthesis protocols, primary applications,

reaction mechanisms, and critical toxicological data.

Chemical and Physical Properties
Mercuric sulfate is a dense, solid compound that decomposes in water.[1] Its core physical

and chemical properties are summarized below. The anhydrous form possesses a distorted

tetrahedral HgO₄ structure.[1]
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Property Value References

CAS Number 7783-35-9 [1]

Molecular Formula HgSO₄ [1]

Molar Mass 296.653 g/mol [1]

Appearance
White monoclinic crystals,

granules, or crystalline powder.
[1]

Odor Odorless [2]

Density 6.47 g/cm³ [1]

Decomposition Temp. 450 °C (842 °F) [2][3]

Solubility

Decomposes in water to form

yellow, insoluble basic sulfate

and sulfuric acid. Soluble in

hot sulfuric acid, concentrated

sodium chloride solution, and

hydrochloric acid. Insoluble in

ethanol, acetone, and

ammonia.

[1][3]

pH 1 (50 g/L aqueous solution) [2]

Crystal Structure Rhombic [1]

Synthesis and Production
Mercuric sulfate can be prepared through several laboratory methods. Due to the hazardous

nature of the reactants and products, these procedures must be conducted in a well-ventilated

fume hood with appropriate personal protective equipment.

Experimental Protocol: Laboratory Synthesis
Method 1: From Elemental Mercury

This method involves the direct oxidation of mercury by hot, concentrated sulfuric acid.
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Reaction: Hg + 2H₂SO₄ (conc.) → HgSO₄ + SO₂ + 2H₂O[1]

Procedure:

Carefully place elemental mercury into a flask made of borosilicate glass.

Slowly add an excess of hot, concentrated sulfuric acid. The reaction will produce toxic

sulfur dioxide gas, which must be scrubbed or vented appropriately.

Heat the mixture gently to drive the reaction to completion.

Allow the mixture to cool. Mercuric sulfate crystals will precipitate.

Isolate the crystals by filtration and wash with a small amount of cold, dilute sulfuric acid to

remove any unreacted mercury before drying.

Method 2: From Mercuric Oxide

This is a safer alternative as it avoids handling elemental mercury and producing sulfur dioxide.

Reaction: HgO + H₂SO₄ (conc.) → HgSO₄ + H₂O[1]

Procedure:

Add yellow mercuric oxide to a glass or glass-lined vessel.[3]

Slowly and carefully add concentrated sulfuric acid while stirring. The reaction is

exothermic.

Once the reaction is complete, the solution can be evaporated to yield anhydrous

mercuric sulfate crystals.[3]

Key Applications in Research and Industry
The primary utility of mercuric sulfate stems from the Lewis acidic nature of the Hg²⁺ ion,

which makes it an effective catalyst for specific organic reactions.

Catalysis in Organic Synthesis: Hydration of Alkynes
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The most significant application of mercuric sulfate is as a catalyst for the hydration of alkynes

to form carbonyl compounds, a process known as the Kucherov reaction.[4][5] This reaction

follows Markovnikov's rule, where the hydroxyl group adds to the more substituted carbon of

the triple bond.[5] For terminal alkynes, this reliably yields methyl ketones.[6][7]

Experimental Protocol: General Procedure for Alkyne Hydration

Setup: In a round-bottom flask equipped with a condenser and magnetic stirrer, combine

water and concentrated sulfuric acid.

Catalyst Addition: Add a catalytic amount of mercuric sulfate (HgSO₄) to the acidic solution.

Reactant Addition: Slowly add the alkyne substrate to the reaction mixture.

Reaction: Heat the mixture, typically between 25-80 °C, and monitor the reaction progress

using an appropriate technique (e.g., TLC, GC).[6]

Work-up: After the reaction is complete, cool the mixture, and extract the product with a

suitable organic solvent. The aqueous layer will contain mercury waste, which must be

collected and disposed of according to hazardous waste protocols.[6]

Reaction Mechanism: The Catalytic Cycle

The reaction proceeds through the formation of an enol intermediate, which rapidly

tautomerizes to the more stable keto form.[7][8] The mechanism involves the electrophilic

addition of the Hg²⁺ ion to the alkyne.[9]
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Caption: Catalytic cycle for the HgSO₄-catalyzed hydration of a terminal alkyne.

Analytical Chemistry: Denigés' Reagent
An acidic solution of mercuric sulfate is known as Denigés' reagent, used for the qualitative

detection of tertiary alcohols or isolefins.[1][10] A positive test is indicated by the formation of a

yellow or red precipitate.[10]

Experimental Protocol: Preparation of Denigés' Reagent

This protocol describes one common formulation for the reagent.

Dissolution: Dissolve 5 grams of mercuric oxide (HgO) in 40 mL of distilled water in a beaker

with stirring.[10][11]
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Acidification: While continuing to stir, slowly and carefully add 20 mL of concentrated sulfuric

acid to the mixture.

Dilution: Add another 40 mL of distilled water.

Completion: Continue stirring until all the mercuric oxide has completely dissolved, yielding a

clear solution.[10][11]

Starting Materials

Procedure

Mercuric Oxide (HgO)
5 g

1. Dissolve HgO in H₂O

Distilled Water
40 mL

Conc. Sulfuric Acid
20 mL

2. Slowly add H₂SO₄

(with stirring)

Distilled Water
40 mL

3. Add remaining H₂O

4. Stir until clear

Denigés' Reagent
(Aqueous HgSO₄/H₂SO₄)

Click to download full resolution via product page

Caption: Experimental workflow for the preparation of Denigés' Reagent.

Other Applications
Mercuric sulfate has other niche but important applications, summarized in the table below.
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Application Area Description References

Electrochemistry
Used as an electrolyte in

primary batteries.
[12]

Metallurgy

Used with sodium chloride for

extracting gold and silver from

roasted pyrites.

[3][12]

Wastewater Analysis

Acts as a reagent to bind and

remove chloride ions during

Chemical Oxygen Demand

(COD) testing, preventing

interference.

Toxicology and Safety
Mercuric sulfate is classified as extremely toxic and poses a significant health risk upon

exposure. It is fatal if swallowed, inhaled, or in contact with skin, and may cause damage to

organs, particularly the kidneys, through prolonged or repeated exposure.[3][12][13][14]

Summary of Hazards
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Hazard
Classification

Code Description References

GHS Pictograms
GHS06, GHS08,

GHS09

Skull and Crossbones,

Health Hazard,

Environment

[1][14]

GHS Signal Word Danger [1][14]

Acute Toxicity, Oral H300 Fatal if swallowed. [12]

Acute Toxicity, Dermal H310
Fatal in contact with

skin.
[12]

Acute Toxicity,

Inhalation
H330 Fatal if inhaled. [12]

STOT, Repeated

Exposure
H373

May cause damage to

organs through

prolonged or repeated

exposure.

[12]

Aquatic Hazard,

Chronic
H410

Very toxic to aquatic

life with long lasting

effects.

[12]

NFPA 704 Rating 3-0-1

Health: 3 (Severe),

Flammability: 0,

Instability: 1

[1]

Toxicological Data
Quantitative toxicity data underscores the severe hazard level of mercuric sulfate.

Endpoint Species Value References

LD₅₀ Oral Rat 57 mg/kg [2][15]

LD₅₀ Dermal Rat 625 mg/kg [2][15]
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Routes of Exposure and Symptoms
Ingestion: Causes necrosis, severe pain, vomiting, and purging. Ingestion of less than 5

grams may be fatal, with death occurring within hours due to peripheral vascular collapse.

[12][16]

Inhalation: Acute poisoning can cause chest tightness, difficulty breathing, and pain.[10]

Skin Contact: May cause sensitization dermatitis. Absorption through the skin can lead to

systemic toxic effects that may be fatal.[10][16]

Eye Contact: Can cause ulceration of the conjunctiva and cornea.[10]

Handling and Safety Precautions
Due to its high toxicity, handling mercuric sulfate requires strict adherence to safety protocols.

Engineering Controls: Always handle in a well-ventilated area, preferably within a certified

chemical fume hood.[17]

Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile),

chemical safety goggles, and a lab coat. For procedures that may generate dust, a respirator

is required.[13][17]

Handling: Avoid creating dust. Do not get in eyes, on skin, or on clothing. Wash hands

thoroughly after handling.[17]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from

incompatible materials.[16]

Historical and Environmental Context
The industrial use of mercuric sulfate as a catalyst has a dark history. From 1932 to 1968, a

chemical factory in Minamata, Japan, used mercuric sulfate to produce acetaldehyde. A side

product of this reaction, methylmercury, was discharged into Minamata Bay. This led to the

bioaccumulation of mercury in fish and shellfish, causing severe mercury poisoning in the local

population who consumed the seafood. This tragic event, now known as Minamata disease,
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serves as a critical case study on the profound and lasting environmental and health impacts of

improper mercury waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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